Cas no 1603461-42-2 (Isoxazole, 3-(2,5-dichlorophenyl)-)
Isoxazole, 3-(2,5-dichlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole, 3-(2,5-dichlorophenyl)-
-
- Inchi: 1S/C9H5Cl2NO/c10-6-1-2-8(11)7(5-6)9-3-4-13-12-9/h1-5H
- InChI Key: IUYLDOKCGQMFDJ-UHFFFAOYSA-N
- SMILES: O1C=CC(C2=CC(Cl)=CC=C2Cl)=N1
Isoxazole, 3-(2,5-dichlorophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-380344-1.0g |
3-(2,5-dichlorophenyl)-1,2-oxazole |
1603461-42-2 | 1.0g |
$492.0 | 2023-03-02 | ||
| Enamine | EN300-380344-2.5g |
3-(2,5-dichlorophenyl)-1,2-oxazole |
1603461-42-2 | 2.5g |
$1020.0 | 2023-03-02 | ||
| Enamine | EN300-380344-5.0g |
3-(2,5-dichlorophenyl)-1,2-oxazole |
1603461-42-2 | 5.0g |
$1291.0 | 2023-03-02 | ||
| Enamine | EN300-380344-10.0g |
3-(2,5-dichlorophenyl)-1,2-oxazole |
1603461-42-2 | 10.0g |
$1623.0 | 2023-03-02 |
Isoxazole, 3-(2,5-dichlorophenyl)- Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on Isoxazole, 3-(2,5-dichlorophenyl)-
Recent Advances in the Study of Isoxazole, 3-(2,5-dichlorophenyl)- (CAS: 1603461-42-2) in Chemical Biology and Pharmaceutical Research
The compound Isoxazole, 3-(2,5-dichlorophenyl)- (CAS: 1603461-42-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The isoxazole ring, a five-membered heterocycle containing oxygen and nitrogen, is known for its versatility in medicinal chemistry, and the dichlorophenyl substitution further enhances its pharmacological profile.
Recent studies have highlighted the role of Isoxazole, 3-(2,5-dichlorophenyl)- in modulating key biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of inflammatory cytokines, suggesting potential applications in autoimmune diseases. The compound's mechanism of action involves the selective binding to the NLRP3 inflammasome, a critical component in the inflammatory response. This finding opens new avenues for the development of targeted anti-inflammatory therapies with fewer side effects compared to conventional treatments.
In addition to its anti-inflammatory properties, Isoxazole, 3-(2,5-dichlorophenyl)- has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute revealed its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to standard chemotherapy. The compound's unique chemical structure allows it to bypass common drug resistance mechanisms, making it a valuable candidate for further investigation in combination therapies. These findings were corroborated by in vivo models, where the compound exhibited significant tumor growth inhibition with minimal toxicity.
The synthesis and optimization of Isoxazole, 3-(2,5-dichlorophenyl)- have also been a focus of recent research. A team at the University of Cambridge developed a novel catalytic method for its production, improving yield and purity while reducing environmental impact. This advancement is crucial for scaling up production for clinical trials and potential commercialization. Furthermore, computational studies have provided insights into the compound's structure-activity relationship, enabling the design of more potent derivatives with enhanced pharmacokinetic properties.
Despite these promising developments, challenges remain in the clinical translation of Isoxazole, 3-(2,5-dichlorophenyl)-. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed in future studies. However, the compound's multifaceted biological activities and the recent breakthroughs in its synthesis and application underscore its potential as a valuable tool in drug discovery and development. Continued research in this area is expected to yield significant contributions to the treatment of inflammatory diseases and cancer, positioning Isoxazole, 3-(2,5-dichlorophenyl)- as a compound of great interest in the pharmaceutical industry.
1603461-42-2 (Isoxazole, 3-(2,5-dichlorophenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)